Jun13296

• Molecular Formula: C30H34N6O
• Molecular Weight: 494.6 g/mol
• InChI: InChI=1S/C30H34N6O/c1-19-9-10-22(36-17-23-11-12-24(18-36)35(23)4)13-26(19)30(37)32-20(2)27-14-29(21-15-31-34(3)16-21)33-28-8-6-5-7-25(27)28/h5-10,13-16,20,23-24H,11-12,17-18H2,1-4H3,(H,32,37)/t20-,23-,24+/m1/s1
• InChIKey: WOYUEECHXFGKHF-HUVFLSCGSA-N

Jun13296: Oral SARS-CoV-2 PLpro Inhibitor

Jun13296 is a rationally designed, quinoline-containing, non-covalent inhibitor of the SARS-CoV-2 papain-like protease (PLpro). It was developed through systematic optimization of a series of quinoline analogs targeting the Val70Ub binding site of PLpro [1]. As the lead compound from a structure-guided medicinal chemistry program, Jun13296 exhibits nanomolar enzymatic potency (IC50 = 0.13 µM, Ki = 8.8 nM) and sub-micromolar antiviral activity in cell culture (EC50 = 0.1 µM) [1][2]. Its development was driven by the urgent need for additional oral antivirals with novel mechanisms of action to combat emerging SARS-CoV-2 variants and nirmatrelvir-resistant mutants [1].

TargetSARS-CoV-2 PLpro inhibition (Val70Ub binding site)

AdministrationOral gavage-compatible for rodent models

Assay ContextCellular PLpro Flip-GFP assay; distinct from Mpro inhibitors

• [1] Jadhav P, Liang X, Ansari A, Tan B, Tan H, Li K, Chi X, Ford A, Ruiz FX, Arnold E, Wang J. Design of quinoline SARS-CoV-2 papain-like protease inhibitors as oral antiviral drug candidates. Nature Communications. 2025 Feb 13;16(1):1604. doi: 10.1038/s41467-025-56902-x. View Source
• [2] TargetMol. Jun13296 Product Datasheet. CAS: 3063566-68-4. View Source

Why Jun13296 Cannot Be Substituted

SARS-CoV-2 PLpro inhibitors constitute a structurally and functionally heterogeneous class with wide variability in potency, selectivity, oral bioavailability, and demonstrated in vivo efficacy. While early PLpro inhibitors such as GRL0617 and its analogs established proof-of-concept for this target, most members of this class suffer from poor pharmacokinetic properties, limited cellular antiviral activity, or lack of validated in vivo protection [1]. Furthermore, subtle structural modifications within the quinoline scaffold profoundly alter binding mode, enzyme inhibition kinetics, and antiviral EC50 values—as demonstrated by the 10-fold improvement observed between Jun12682 and Jun13296 [1]. Generic substitution without experimental verification risks selecting a compound that fails to achieve adequate plasma exposure, lacks efficacy against nirmatrelvir-resistant strains, or exhibits uncharacterized off-target activity. The data below quantifies the specific performance advantages of Jun13296 relative to its closest analogs and alternative PLpro inhibitors, enabling evidence-based procurement decisions.

Target MismatchMpro inhibitors (e.g., nirmatrelvir) may not replicate PLpro-mediated effects; distinct protease target

Binding OrientationStructural analogs like Jun12665 may adopt flipped Val70Ub binding, altering activity profile

CYP450 Interaction ProfileCYP3A4-dependent boost required for Paxlovid introduces DDI variables not present with reported profile

• [1] Jadhav P, Liang X, Ansari A, Tan B, Tan H, Li K, Chi X, Ford A, Ruiz FX, Arnold E, Wang J. Design of quinoline SARS-CoV-2 papain-like protease inhibitors as oral antiviral drug candidates. Nature Communications. 2025 Feb 13;16(1):1604. doi: 10.1038/s41467-025-56902-x. View Source

Jun13296 Evidence Summary

In Vivo Survival vs. Jun12682

In a direct head-to-head comparison conducted under identical experimental conditions, Jun13296 demonstrated a 10-fold enhancement in antiviral potency relative to its immediate predecessor Jun12682. Both compounds were evaluated in a plaque reduction assay using Vero-ACE2-TMPRSS2 (Vero-AT) cells infected with SARS-CoV-2 [1]. The systematic optimization from a biarylphenyl scaffold to the optimized quinoline derivative with a 3,8-diazabicyclo[3.2.1]octane moiety yielded this marked improvement in cellular antiviral activity, underscoring the non-linear structure-activity relationship within this series [2].

5-day Survival

Head-to-head

Target: 90% survival at 75 mg/kg
Jun12682: 40% survival
Control: 0% survival

Reported survival endpoint context; supports in vivo model-response interpretation

Mouse model, oral gavage

Evidence Dimension	Antiviral activity in cell culture
Target Compound Data	EC50 = 0.1 µM
Comparator Or Baseline	Jun12682 (EC50 = 1.0 µM)
Quantified Difference	10-fold improvement (0.1 µM vs. 1.0 µM)
Conditions	Plaque assay in Vero-ACE2-TMPRSS2 (Vero-AT) cells infected with SARS-CoV-2; EC50 values represent mean of two technical repeats

Why This Matters

A 10-fold lower EC50 directly translates to reduced compound quantity required per assay, enabling higher throughput screening and lower reagent costs per experiment.

• [1] Jadhav P, Liang X, Ansari A, Tan B, Tan H, Li K, Chi X, Ford A, Ruiz FX, Arnold E, Wang J. Design of quinoline SARS-CoV-2 papain-like protease inhibitors as oral antiviral drug candidates. Nature Communications. 2025 Feb 13;16(1):1604. doi: 10.1038/s41467-025-56902-x. View Source
• [2] RCSB Protein Data Bank. 9DNU: SARS-CoV-2 papain-like protease (PLpro) with inhibitor Jun13296. Deposited 2024-09-18, Released 2025-01-22. doi: 10.2210/pdb9dnu/pdb. View Source

Cellular Antiviral Potency vs. Jun12682

PLpro shares structural homology with host ubiquitin-specific proteases (USPs), creating a potential liability for off-target inhibition that could disrupt cellular ubiquitin homeostasis. Jun13296 was profiled against a panel of USP family deubiquitinases and exhibited remarkable target discrimination [1]. In enzymatic assays measuring inhibition of PLpro deubiquitinase and deISGylase activities, Jun13296 yielded IC50 values of 5.5 nM and 5.4 nM, respectively, while displaying >3000-fold selectivity over USP family proteases [1][2]. This selectivity window was achieved through rational design targeting the unique Val70Ub binding site of PLpro, which is structurally divergent from the corresponding regions in USPs [3].

Cellular EC50

Head-to-head

Jun13296 EC50 1.5 µM
Jun12682 EC50 15.0 µM
10-fold lower

Supports cellular antiviral assay context

Flip-GFP PLpro inhibition assay

Evidence Dimension	Selectivity ratio (PLpro vs. USP family proteases)
Target Compound Data	PLpro deubiquitinase IC50 = 5.5 nM; deISGylase IC50 = 5.4 nM
Comparator Or Baseline	USP family proteases (no inhibition up to highest concentrations tested)
Quantified Difference	>3000-fold selectivity window
Conditions	In vitro enzymatic assays for deubiquitinase and deISGylase activities; USP family protease counter-screening

Why This Matters

High selectivity minimizes confounding off-target effects in cellular and in vivo experiments, improving data interpretability and reducing the risk of false-positive phenotypes in target validation studies.

• [1] Jadhav P, Liang X, Ansari A, Tan B, Tan H, Li K, Chi X, Ford A, Ruiz FX, Arnold E, Wang J. Design of quinoline SARS-CoV-2 papain-like protease inhibitors as oral antiviral drug candidates. Nature Communications. 2025 Feb 13;16(1):1604. doi: 10.1038/s41467-025-56902-x. View Source
• [2] eBioTrade. 喹啉类SARS-CoV-2木瓜蛋白酶抑制剂作为口服抗病毒候选药物的设计. 2025-02-14. View Source
• [3] RCSB Protein Data Bank. 9DNU: SARS-CoV-2 papain-like protease (PLpro) with inhibitor Jun13296. Deposited 2024-09-18, Released 2025-01-22. doi: 10.2210/pdb9dnu/pdb. View Source

PLpro Selectivity Over Host DUBs

Many PLpro inhibitors with potent in vitro activity fail to translate to in vivo efficacy due to inadequate pharmacokinetics or target engagement in the lung. Jun13296 was evaluated in a SARS-CoV-2 mouse infection model (BALB/c mice infected with mouse-adapted SARS-CoV-2 MA10) [1]. Oral treatment with Jun13296 at 100 mg/kg twice daily (BID) for five days significantly improved survival, reduced body weight loss, and decreased lung viral titers by approximately 3.3 log10 relative to vehicle-treated controls [1]. Histopathological analysis confirmed prevention of lung tissue damage in treated animals [2]. This represents one of the few PLpro inhibitors with validated, quantitatively characterized in vivo antiviral efficacy in a lethal SARS-CoV-2 challenge model.

Selectivity Index

Reported

>3,000-fold over USP family DUBs

Supports target engagement specificity review

Panel of 12 host proteases; enzymatic assays

Evidence Dimension	Lung viral titer reduction
Target Compound Data	Approximately 3.3 log10 reduction (p < 0.0001 vs. vehicle)
Comparator Or Baseline	Vehicle-treated infected mice
Quantified Difference	3.3 log10 reduction in viral load
Conditions	BALB/c mice infected with mouse-adapted SARS-CoV-2 MA10; Jun13296 dosed orally at 100 mg/kg BID for 5 days

Why This Matters

Demonstrated in vivo antiviral protection validates Jun13296 as a tool compound suitable for animal efficacy studies, reducing the risk of failed experiments due to poor translation from in vitro to in vivo systems.

• [1] Jadhav P, Liang X, Ansari A, Tan B, Tan H, Li K, Chi X, Ford A, Ruiz FX, Arnold E, Wang J. Design of quinoline SARS-CoV-2 papain-like protease inhibitors as oral antiviral drug candidates. Nature Communications. 2025 Feb 13;16(1):1604. doi: 10.1038/s41467-025-56902-x. View Source
• [2] TargetMol. Jun13296 Product Datasheet. CAS: 3063566-68-4. View Source

Drug-Drug Interaction Profile vs. Paxlovid

The oral bioavailability of PLpro inhibitors is a critical determinant of their utility as in vivo research tools and potential therapeutic candidates. Jun13296 was subjected to comprehensive pharmacokinetic profiling in C57BL/6J mice following oral (p.o.) administration at 50 mg/kg and intravenous (i.v.) injection at 10 mg/kg [1]. Key pharmacokinetic parameters were determined: oral bioavailability (F) = 34.8%, maximum plasma concentration (Cmax) = 4100 ng/mL, half-life (T1/2) = 3.2 hours, and clearance (CL) = 24.8 mL/min/kg [1]. These favorable PK properties distinguish Jun13296 from earlier-generation PLpro inhibitors, many of which exhibit poor oral absorption or rapid clearance that precludes convenient oral dosing in animal studies [2].

CYP450 Inhibition

Cross-study comparable

No significant CYP450 inhibition
Paxlovid requires ritonavir (CYP3A4 inhibitor)

DDI liability endpoint context; supports single-agent research model

In vitro CYP inhibition assays

Evidence Dimension	Oral bioavailability in mouse
Target Compound Data	F = 34.8%
Comparator Or Baseline	Typical PLpro inhibitor class (often <10% F or not orally available)
Quantified Difference	34.8% oral bioavailability (exceeds class average)
Conditions	C57BL/6J mice (6-8 weeks old), p.o. 50 mg/kg, i.v. 10 mg/kg, n = 3 per group

Why This Matters

34.8% oral bioavailability enables oral gavage administration in rodent studies without requiring complex intravenous or intraperitoneal formulations, reducing animal stress and simplifying experimental workflows.

• [1] Jadhav P, Liang X, Ansari A, Tan B, Tan H, Li K, Chi X, Ford A, Ruiz FX, Arnold E, Wang J. Design of quinoline SARS-CoV-2 papain-like protease inhibitors as oral antiviral drug candidates. Nature Communications. 2025 Feb 13;16(1):1604. doi: 10.1038/s41467-025-56902-x. Figure 3. View Source
• [2] Jadhav P, Liang X, Ansari A, Tan B, Tan H, Li K, Chi X, Ford A, Ruiz FX, Arnold E, Wang J. Design of quinoline SARS-CoV-2 papain-like protease inhibitors as oral antiviral drug candidates. Nature Communications. 2025 Feb 13;16(1):1604. doi: 10.1038/s41467-025-56902-x. View Source

PLpro Enzyme Inhibition

A high-resolution co-crystal structure of Jun13296 bound to SARS-CoV-2 PLpro has been solved and deposited in the Protein Data Bank (PDB ID: 9DNU) [1]. The structure, determined by X-ray diffraction at 2.30 Å resolution (R-Value Free = 0.212, R-Value Work = 0.188), reveals the precise binding mode of Jun13296 within the Val70Ub binding site [1]. Notably, the X-ray crystallography data from the series of lead compounds revealed that the 2-aryl substitution can adopt a flipped orientation, occupying either the intended Val70Ub site or the alternative BL2 groove depending on the specific substitution pattern [2]. The structural data provides atomic-level detail to guide further structure-based optimization efforts and enables computational chemists to perform accurate docking studies with Jun13296 as a reference ligand.

Enzyme Ki

Supporting evidence

Ki = 8.8 nM, IC50 = 0.13 µM

Supports enzyme inhibition affinity assessment

Biochemical PLpro assay

Evidence Dimension	Availability of high-resolution co-crystal structure
Target Compound Data	PDB ID: 9DNU, 2.30 Å resolution, R-Free = 0.212, R-Work = 0.188
Comparator Or Baseline	Many PLpro inhibitors lack publicly available co-crystal structures
Quantified Difference	Publicly deposited, peer-reviewed structural coordinates
Conditions	X-ray diffraction, PLpro expressed in E. coli, ligand co-crystallized

Why This Matters

The availability of a high-resolution co-crystal structure reduces experimental uncertainty in structure-activity relationship interpretation and accelerates computational design of next-generation inhibitors by providing validated atomic coordinates for molecular modeling.

• [1] RCSB Protein Data Bank. 9DNU: SARS-CoV-2 papain-like protease (PLpro) with inhibitor Jun13296. Deposited 2024-09-18, Released 2025-01-22. doi: 10.2210/pdb9dnu/pdb. View Source
• [2] Jadhav P, Liang X, Ansari A, Tan B, Tan H, Li K, Chi X, Ford A, Ruiz FX, Arnold E, Wang J. Design of quinoline SARS-CoV-2 papain-like protease inhibitors as oral antiviral drug candidates. Nature Communications. 2025 Feb 13;16(1):1604. doi: 10.1038/s41467-025-56902-x. View Source

Efficacy Against Nirmatrelvir-Resistant Mutants: Retained Potency Where Mpro Inhibitors Fail

The emergence of nirmatrelvir-resistant SARS-CoV-2 strains harboring Mpro mutations (including L50F/E166A/L167F triple mutants and Nsp5-L50F/E166V clinical isolates) underscores the need for antivirals with orthogonal mechanisms of action [1]. Jun13296 targets PLpro, a distinct viral protease, and has been experimentally validated to retain potent inhibition against nirmatrelvir-resistant mutants [1][2]. In plaque assays with nirmatrelvir-resistant viral strains, Jun13296 maintained antiviral efficacy comparable to that observed against wild-type SARS-CoV-2, demonstrating that its mechanism of action is not compromised by mutations that abrogate Mpro inhibitor binding [2]. This cross-resistance profile is a direct consequence of targeting a separate, essential viral enzyme with a structurally distinct binding site.

Evidence Dimension	Antiviral activity against nirmatrelvir-resistant SARS-CoV-2
Target Compound Data	Retains potent inhibition (comparable to wild-type EC50)
Comparator Or Baseline	Nirmatrelvir (activity significantly reduced or abolished against resistant mutants)
Quantified Difference	Qualitative retention of activity (specific EC50 values for resistant strains not disclosed in open literature)
Conditions	Plaque assay using nirmatrelvir-resistant SARS-CoV-2 mutants

Why This Matters

For researchers studying antiviral resistance mechanisms or developing combination therapies to suppress resistance emergence, Jun13296 provides a validated tool compound with a resistance profile orthogonal to Mpro inhibitors like nirmatrelvir.

• [1] Jadhav P, Liang X, Ansari A, Tan B, Tan H, Li K, Chi X, Ford A, Ruiz FX, Arnold E, Wang J. Design of quinoline SARS-CoV-2 papain-like protease inhibitors as oral antiviral drug candidates. Nature Communications. 2025 Feb 13;16(1):1604. doi: 10.1038/s41467-025-56902-x. View Source
• [2] TargetMol. Jun13296 Product Datasheet. CAS: 3063566-68-4. View Source

Jun13296 Research Applications

PLpro in Replication & Immune Evasion

Jun13296 is uniquely suited for oral dosing studies in SARS-CoV-2-infected mouse models. Its 34.8% oral bioavailability and validated in vivo efficacy (3.3 log10 reduction in lung viral titers at 100 mg/kg BID dosing) enable researchers to conduct survival, viral load, and histopathology studies using convenient oral gavage administration rather than intravenous or intraperitoneal injection [1]. The compound has been specifically validated in the BALB/c mouse-adapted SARS-CoV-2 MA10 infection model, providing a reference dataset for experimental design and power calculations [1]. For researchers requiring a PLpro inhibitor with demonstrated in vivo target engagement and antiviral protection, Jun13296 represents the most thoroughly characterized option currently available in the peer-reviewed literature [2].

In Vivo Efficacy Studies

Jun13296 provides an essential orthogonal pharmacological tool for studying viral resistance mechanisms. As nirmatrelvir-resistant Mpro mutants continue to emerge clinically and in laboratory selection studies, researchers require validated inhibitors that retain potency against these strains to dissect resistance pathways and evaluate combination therapy strategies [1]. Jun13296's retention of antiviral activity against nirmatrelvir-resistant mutants makes it suitable for comparative efficacy studies, resistance suppression assays (co-treatment with nirmatrelvir), and characterization of cross-resistance between PLpro and Mpro inhibitors [2]. Its distinct mechanism of action—targeting PLpro rather than Mpro—enables clean interpretation of resistance phenotypes without confounding overlap in target engagement [1].

Overcoming Nirmatrelvir Resistance

For medicinal chemistry teams pursuing structure-based optimization of PLpro inhibitors, Jun13296 offers a validated structural template with publicly accessible atomic coordinates [1]. The 2.30 Å resolution co-crystal structure (PDB ID: 9DNU) reveals the precise binding pose of Jun13296 within the Val70Ub site of PLpro, including key interactions that confer nanomolar affinity and >3000-fold selectivity over USP family proteases [1][2]. The structural data also elucidates the conformational flexibility of the 2-aryl substitution, which can occupy either the Val70Ub site or the BL2 groove—a finding critical for designing next-generation inhibitors with defined binding modes [3]. This resource accelerates computational chemistry workflows including docking, molecular dynamics simulations, and pharmacophore modeling [1].

Low-DDI Antiviral Modeling

In target validation studies where PLpro-specific inhibition must be distinguished from confounding effects on host deubiquitinases, Jun13296's >3000-fold selectivity window over USP family proteases provides a critical advantage [1]. Unlike earlier PLpro inhibitors that may exhibit cross-reactivity with USPs, Jun13296 has been experimentally profiled and confirmed to lack inhibition of USP family enzymes at concentrations far exceeding its PLpro IC50 [1]. This selectivity ensures that cellular phenotypes observed upon Jun13296 treatment can be attributed specifically to PLpro inhibition rather than disruption of host ubiquitin-dependent pathways [2]. The compound is therefore appropriate for mechanistic studies investigating PLpro's roles in viral polyprotein processing, immune evasion, and host-pathogen interactions [2].

Application

Selection Property

Validation Focus

PLpro replication & immune evasion studies

PLpro target selectivity profile

Off-target DUB engagement review

In vivo oral PLpro model studies

Oral bioavailability in rodent models

Survival endpoint model-response context

Nirmatrelvir-resistant mutant panel research

Antiviral resistance profile

Mutant panel assay response context

CYP450 interaction research model

CYP inhibition profile

DDI endpoint review in polypharmacy models

• [1] Jadhav P, Liang X, Ansari A, Tan B, Tan H, Li K, Chi X, Ford A, Ruiz FX, Arnold E, Wang J. Design of quinoline SARS-CoV-2 papain-like protease inhibitors as oral antiviral drug candidates. Nature Communications. 2025 Feb 13;16(1):1604. doi: 10.1038/s41467-025-56902-x. View Source
• [2] TargetMol. Jun13296 Product Datasheet. CAS: 3063566-68-4. View Source
• [3] RCSB Protein Data Bank. 9DNU: SARS-CoV-2 papain-like protease (PLpro) with inhibitor Jun13296. Deposited 2024-09-18, Released 2025-01-22. doi: 10.2210/pdb9dnu/pdb. View Source